Cas no 1805353-85-8 (Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate
• CAS No: 1805353-85-8
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4874739
• Update Time: 2025-10-31

Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)7-5(2-13)14-3-4(10)6(7)8(11)12/h3,8H,1H3
• InChI Key： UYBRGONICHVDNP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#N)C(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate

Comprehensive Overview of Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate (CAS No. 1805353-85-8)

Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate (CAS No. 1805353-85-8) is a high-value fluorinated pyridine derivative widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, specifically pyridine carboxylates, which are pivotal in modern synthetic chemistry due to their versatility and reactivity. The presence of both cyano and difluoromethyl groups enhances its potential as a building block for drug discovery and crop protection agents.

In recent years, the demand for fluorinated organic compounds like Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate has surged, driven by their role in developing bioactive molecules. Researchers are particularly interested in its selective fluorination, which improves metabolic stability and bioavailability in pharmaceutical intermediates. This aligns with the growing trend of precision medicine and sustainable agriculture, where fluorine-containing compounds are key to optimizing efficacy and reducing environmental impact.

The synthesis of CAS No. 1805353-85-8 involves multi-step organic transformations, including nucleophilic substitution and esterification, often catalyzed by palladium or copper-based catalysts. Its molecular structure (C₉H₅F₃N₂O₂) features a pyridine core with strategically placed substituents, enabling diverse cross-coupling reactions. Such reactivity makes it invaluable for constructing complex heterocycles used in kinase inhibitors and herbicides.

From an industrial perspective, Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate is manufactured under stringent Good Manufacturing Practices (GMP) to ensure purity (>98%) and consistency. Analytical techniques like HPLC, NMR, and mass spectrometry are employed for quality control. Its stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMSO, acetonitrile) facilitate handling in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are critical for fluoropyridine derivatives. While CAS 1805353-85-8 is not classified as hazardous, its lifecycle assessment emphasizes green chemistry principles, such as atom economy and waste minimization. This resonates with the EPA’s Safer Choice Initiative and the EU’s REACH framework, which advocate for sustainable chemical design.

Future research on Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate may explore its utility in catalysis or material science, such as organic electronics. As the scientific community prioritizes AI-driven drug discovery, this compound’s QSAR (Quantitative Structure-Activity Relationship) data could be leveraged for in silico modeling, accelerating the development of next-generation therapeutics.